Cas no 1788682-16-5 (N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide)

• Product Name: N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide
• CAS No: 1788682-16-5
• MF: C₂₂H₂₉N₃O₂
• MW: 367.4846
• CID: 5347258
• Update Time: 2025-07-14

N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-2-ethoxybenzamide
• N-cyclopentyl-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-ethoxybenzamide
• N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide

• Inchi： 1S/C22H29N3O2/c1-3-27-21-11-7-6-10-19(21)22(26)25(18-8-4-5-9-18)15-17-14-20(16-12-13-16)24(2)23-17/h6-7,10-11,14,16,18H,3-5,8-9,12-13,15H2,1-2H3
• InChI Key： OQDFEANSBGVZQM-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C([H])([H])[H])N(C([H])([H])C1C([H])=C(C2([H])C([H])([H])C2([H])[H])N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 504
• XLogP3: 3.4
• Topological Polar Surface Area: 47.4

Additional information on N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide

Comprehensive Overview of N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide (CAS No. 1788682-16-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide (CAS No. 1788682-16-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are increasingly exploring its properties, driven by the growing demand for novel bioactive compounds that can address unmet medical needs.

The chemical structure of N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide combines a cyclopentyl group, a cyclopropyl-substituted pyrazole, and an ethoxybenzamide moiety. This combination is believed to contribute to its bioactivity and selectivity in interacting with biological targets. The presence of the pyrazole ring is particularly noteworthy, as pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. This has led to a surge in searches for "pyrazole-based drug candidates" and "small molecule therapeutics," reflecting the compound's relevance in current research trends.

One of the key areas where N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide is being investigated is its potential role in enzyme inhibition. Enzymes such as kinases and proteases are critical targets in drug development, and molecules that can modulate their activity are highly sought after. The compound's structural complexity and functional groups suggest it may interact with specific enzyme active sites, making it a promising candidate for further study. Online queries like "kinase inhibitors 2024" and "novel enzyme modulators" highlight the public's interest in this domain.

Another aspect driving interest in this compound is its potential pharmacokinetic properties. The ethoxybenzamide moiety, for instance, may influence the molecule's solubility and metabolic stability, which are crucial factors in drug development. Researchers are actively investigating how these properties affect the compound's bioavailability and therapeutic efficacy. Searches for terms like "improving drug solubility" and "ADME profiling" underscore the importance of these considerations in modern pharmacology.

The synthesis of N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide involves multi-step organic reactions, including amide coupling and cyclization techniques. These processes are critical for achieving high yield and purity, which are essential for both research and potential commercial applications. The growing popularity of "green chemistry in drug synthesis" and "sustainable pharmaceutical manufacturing" reflects the industry's shift toward environmentally friendly practices, which could influence future synthesis routes for this compound.

In addition to its therapeutic potential, N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide is also being studied for its structure-activity relationships (SAR). Understanding how modifications to its structure affect its biological activity is a cornerstone of medicinal chemistry. This aligns with frequent searches for "SAR studies in drug design" and "molecular optimization strategies," indicating a strong interest in rational drug design approaches.

As the scientific community continues to explore the applications of N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide, its role in personalized medicine and targeted therapies is also being considered. The rise of "precision medicine" and "biomarker-driven drug development" as search terms highlights the shift toward treatments tailored to individual patient profiles, where compounds like this could play a pivotal role.

In conclusion, N-cyclopentyl-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxybenzamide (CAS No. 1788682-16-5) represents a fascinating example of modern drug discovery. Its unique chemical structure, combined with its potential biological activities, makes it a subject of ongoing research and discussion. Whether in the context of enzyme inhibition, pharmacokinetics, or structure-activity relationships, this compound exemplifies the innovation driving the pharmaceutical industry forward.